Cas no 33493-31-1 (Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester)

Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester structure
33493-31-1 structure
Product Name:Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester
CAS No:33493-31-1
MF:C9H10BrO4P
MW:293.051063060761
MDL:MFCD00800264
CID:294267
PubChem ID:2773763
Update Time:2025-04-19

Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester Chemical and Physical Properties

Names and Identifiers

    • Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester
    • (4-bromophenyl)-dimethoxyphosphorylmethanone
    • DiMethyl(4-broMophenyloxoMethyl)phosphonate
    • dimethyl 4-bromobenzoylphosphonate
    • Dimethyl p-bromobenzoylphosphonate
    • p-Brombenzoyl-dimethyl-phosphonat
    • dimethyl (4-bromobenzoyl)phosphonate
    • 33493-31-1
    • (4-bromophenyl)-dimethoxyphosphoryl-methanone
    • MFCD00800264
    • DTXSID40378694
    • AKOS017343618
    • AC1MCNF8
    • MDL： MFCD00800264
    • Inchi： 1S/C9H10BrO4P/c1-13-15(12,14-2)9(11)7-3-5-8(10)6-4-7/h3-6H,1-2H3
    • InChI Key： QSFIDWDIXNEVSR-UHFFFAOYSA-N
    • SMILES： BrC1C=CC(=CC=1)C(=O)P(=O)(OC)OC

Computed Properties

  • Exact Mass: 291.95000
  • Monoisotopic Mass: 291.95001g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 265
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • PSA: 62.41000
  • LogP: 3.07520

Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

Phosphonic acid,P-(4-bromobenzoyl)-, dimethyl ester Pricemore >>

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abcr
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